Methyl 2-[[1-(2-hydroxyethyl)pyrazol-4-yl]amino]acetate

• IUPAC Name: methyl 2-[[1-(2-hydroxyethyl)pyrazol-4-yl]amino]acetate
• InChI: InChI=1S/C8H13N3O3/c1-14-8(13)5-9-7-4-10-11(6-7)2-3-12/h4,6,9,12H,2-3,5H2,1H3
• InChI Key: XJZGFOAAWPOEBL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CNC1=CN(N=C1)CCO
• Molecular Formula: C8H13N3O3
• Molecular Weight: 199.21 g/mol

Description

Methyl 2-[[1-(2-hydroxyethyl)pyrazol-4-yl]amino]acetate, also known as MHEP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Mechanism of Action

The exact mechanism of action of Methyl 2-[[1-(2-hydroxyethyl)pyrazol-4-yl]amino]acetate is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by modulating various signaling pathways involved in inflammation, oxidative stress, and apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, reduce oxidative stress, and induce apoptosis in cancer cells. Additionally, this compound has been found to exhibit neuroprotective effects by reducing inflammation and oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

Methyl 2-[[1-(2-hydroxyethyl)pyrazol-4-yl]amino]acetate has several advantages for lab experiments, including its high purity and stability. However, its limited solubility in aqueous solutions can pose a challenge for its use in certain experiments.

Future Directions

Further research is needed to fully understand the mechanism of action of Methyl 2-[[1-(2-hydroxyethyl)pyrazol-4-yl]amino]acetate and its potential therapeutic applications. Future studies could focus on optimizing the synthesis method of this compound to improve its solubility and bioavailability. Additionally, the development of this compound-based drugs for the treatment of various diseases could be explored further.

Synthesis Methods

The synthesis of Methyl 2-[[1-(2-hydroxyethyl)pyrazol-4-yl]amino]acetate involves the reaction of 2-hydroxyethyl-4-pyrazolecarboxylic acid with methyl chloroacetate in the presence of a base such as potassium carbonate. The resulting product is then treated with ammonia to yield this compound.

Scientific Research Applications

Methyl 2-[[1-(2-hydroxyethyl)pyrazol-4-yl]amino]acetate has been extensively studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. It has been found to exhibit anti-inflammatory, antioxidant, and antitumor properties, making it a promising candidate for drug development.